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Compound of Interest |

Compound Name: 3,4-dimethylisoxazol-5(4H)-one
CAS No.: 15731-93-8
Cat. No.: B169427
Get Quote
. J

While the query specified "3,4-dimethylisoxazol-5(4H)-one," a thorough review of chemical
literature and databases indicates that the most extensively researched, commercially
available, and functionally significant compound within this structural class is 5-Amino-3,4-
dimethylisoxazole. Its CAS (Chemical Abstracts Service) number is 19947-75-2. This guide will
focus on this core molecule, as it serves as the primary building block for the applications
relevant to researchers, scientists, and drug development professionals. We will address its
synthesis, properties, and pivotal role as a precursor, which aligns with the likely intent of the
original topic inquiry.

5-Amino-3,4-dimethylisoxazole is a highly valued chemical scaffold in medicinal chemistry and
advanced organic synthesis.[1] Its isoxazole core, adorned with strategically placed methyl and
amino groups, provides a versatile platform for constructing diverse and complex molecular
architectures with significant biological potential.[1]

Caption: Chemical structure of 5-Amino-3,4-dimethylisoxazole.

Physicochemical and Safety Profile
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Understanding the fundamental properties of a chemical scaffold is critical for its effective use
in synthesis and development. The data below has been consolidated from various chemical
suppliers and databases.

Key Properties

Property Value Source(s)
CAS Number 19947-75-2 [21[31[2]1[5]
Molecular Formula CsHsN20 [21[31[5]
Molecular Weight 112.13 g/mol [2][41[6]

White to off-white or light
Appearance , _ [31[6]1[7]
yellow crystalline solid/powder

Melting Point 118-125°C [51[7118]

Boiling Point ~246.0 °C (Predicted) [71[8]
Soluble in DMSO and

Solubility [7181I9]
Methanol

3,4-dimethyl-1,2-oxazol-5-
IUPAC Name _ [4]
amine

Safety and Handling

As a Senior Application Scientist, | cannot overstate the importance of rigorous safety
protocols. 5-Amino-3,4-dimethylisoxazole is an irritant and requires careful handling in a
controlled laboratory environment.

o GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[4]

e Precautionary Measures:
o P261 & P271: Avoid breathing dust and use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves, eye protection, and face protection.
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o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o Storage: Store in a cool (<15°C), dry, and well-ventilated place, preferably under an inert
atmosphere as the compound can be air-sensitive.[3]

Synthesis Protocol: A Validated Approach

The synthesis of 5-Amino-3,4-dimethylisoxazole is a well-established procedure. The following
protocol is based on the reaction of 2-methyl-3-oxobutanenitrile with hydroxylamine
hydrochloride, a classic method for forming the isoxazole ring system.[7]

Experimental Rationale

The choice of 2-methyl-3-oxobutanenitrile as the starting material is strategic; it contains the
necessary carbon backbone and functional groups (ketone and nitrile) to react with
hydroxylamine. Hydroxylamine acts as a dinucleophile, with the nitrogen attacking the ketone
and the oxygen eventually forming the heterocyclic ring. The sodium hydroxide serves as a
base to deprotonate the hydroxylamine hydrochloride and facilitate the cyclization and
subsequent tautomerization/rearrangement to the final amine product. Refluxing provides the
necessary activation energy to drive the reaction to completion.

Step-by-Step Methodology

o Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine 2-methyl-3-oxobutanenitrile (9.7 g, 0.1 mol), hydroxylamine
hydrochloride (7.0 g, 0.1 mol), and 20 mL of water.[7]

» Base Addition: While stirring the mixture, slowly add a solution of sodium hydroxide (4.0 g in
10 mL of water) dropwise. Maintain the reaction temperature at approximately 40 °C during
the addition.[7]

o Reaction Reflux: After the complete addition of the NaOH solution, heat the mixture to reflux
and maintain this temperature for 3 hours.[7]
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e Work-up and Isolation: Cool the reaction mixture to room temperature. The mixture will
separate into phases. Separate the organic layer.[7]

» Crystallization and Purification: Allow the collected organic layer to stand overnight. The
product will crystallize out of the solution. Collect the white crystalline solid by filtration. This
process yields 5-Amino-3,4-dimethylisoxazole.[7]

Caption: Workflow for the synthesis of 5-Amino-3,4-dimethylisoxazole.

Core Applications in Drug Discovery and
Development

The true value of 5-Amino-3,4-dimethylisoxazole lies in its utility as a versatile intermediate. Its
structure is a key component in numerous biologically active compounds.

Precursor for Sulfonamide Antibiotics

This compound is a critical starting material in the synthesis of sulfamethoxazole, a widely used
sulfonamide antibiotic.[6] The primary amino group of the isoxazole provides a reactive handle
for condensation with a sulfonyl chloride, forming the crucial sulfonamide linkage responsible
for the drug's antibacterial activity.

Scaffold for Novel Therapeutic Agents

The isoxazole heterocycle is a privileged structure in medicinal chemistry. The broader class of
isoxazole derivatives has been extensively investigated for its therapeutic potential.[1]

» Anticancer Activity: Novel compounds containing the isoxazole core have demonstrated
significant cytotoxic effects against human liver and breast cancer cell lines. The
mechanisms often involve inducing apoptosis, oxidative stress, and cell cycle arrest.[1] More
specifically, derivatives have been designed as potent inhibitors of BRD4, a key target in
oncology, showing promise in treating breast cancer.[10]

o Schiff Base Formation: The amino group readily undergoes condensation with aldehydes to
form Schiff bases (-C=N-).[11] These derivatives are an important class of compounds in
pharmaceutical research, with studies demonstrating their potential as antibacterial,
antifungal, and antitumor agents.[11]
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Caption: Role of 5-Amino-3,4-dimethylisoxazole as a precursor.

This guide provides a foundational understanding of 5-Amino-3,4-dimethylisoxazole, a key
player in the synthesis of pharmaceuticals and novel chemical entities. Its robust synthesis,
versatile reactivity, and the proven biological activity of its derivatives ensure its continued
importance in the fields of chemical and medical research.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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